Cas no 122139-97-3 (2-(Trifluoromethyl)-1,3-benzoxazol-5-amine)

2-(Trifluoromethyl)-1,3-benzoxazol-5-amine is a fluorinated benzoxazole derivative with a reactive amine group at the 5-position and a trifluoromethyl substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability in drug development. The amine moiety provides a handle for derivatization, enabling the synthesis of amides, imines, or other nitrogen-containing derivatives. Its benzoxazole core contributes to rigid planar geometry, which may influence binding affinity in target interactions. This compound is typically used as an intermediate in the synthesis of more complex molecules.

2-(Trifluoromethyl)-1,3-benzoxazol-5-amine structure

122139-97-3 structure

Product Name:2-(Trifluoromethyl)-1,3-benzoxazol-5-amine

CAS No:122139-97-3

MF:C₈H₅F₃N₂O

MW:202.133311986923

MDL:MFCD09937246

CID:3034078

PubChem ID:14498597

Update Time:2025-05-22

2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)-1,3-benzoxazol-5-amine
- 2-TRIFLUOROMETHYL-BENZOOXAZOLE-5-YLAMINE
- 5-Benzoxazolamine, 2-(trifluoromethyl)-
- 2-(Trifluoromethyl)benzo[d]oxazol-5-amine
- Z857666964
- FLWWHTTZBXDGEQ-UHFFFAOYSA-N
- 122139-97-3
- AKOS000182189
- EN300-55708
- Z316258424
- CS-0251671
- SCHEMBL20502744
- 2-(Trifluoromethyl)-1,3-benzoxazol-5-amine
- MDL： MFCD09937246
- Inchi： 1S/C8H5F3N2O/c9-8(10,11)7-13-5-3-4(12)1-2-6(5)14-7/h1-3H,12H2
- InChI Key： FLWWHTTZBXDGEQ-UHFFFAOYSA-N
- SMILES： FC(C1=NC2C=C(C=CC=2O1)N)(F)F

Computed Properties

Exact Mass: 202.03539727g/mol
Monoisotopic Mass: 202.03539727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: 125-127 °C
Boiling Point: 227.7±40.0 °C at 760 mmHg
Flash Point: 91.5±27.3 °C
Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Trifluoromethyl)-1,3-benzoxazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T792100-25mg	2-(Trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3		25mg	$ 50.00	2022-06-02
TRC	T792100-50mg	2-(Trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3		50mg	$ 95.00	2022-06-02
TRC	T792100-250mg	2-(Trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3		250mg	$ 320.00	2022-06-02
Chemenu	CM449732-250mg	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95%+	250mg	$***	2023-04-03
Chemenu	CM449732-500mg	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95%+	500mg	$***	2023-04-03
Chemenu	CM449732-1g	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95%+	1g	$***	2023-04-03
eNovation Chemicals LLC	D621332-1g	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95%	1g	$430	2024-07-21
Enamine	EN300-55708-0.05g	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95.0%	0.05g	$96.0	2025-02-20
Enamine	EN300-55708-0.1g	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95.0%	0.1g	$142.0	2025-02-20
Enamine	EN300-55708-0.25g	2-(trifluoromethyl)-1,3-benzoxazol-5-amine	122139-97-3	95.0%	0.25g	$203.0	2025-02-20